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Compound of Interest

Compound Name: S-(4-ethynylphenyl) ethanethioate

Cat. No.: B3323765

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of S-(4-
ethynylphenyl) ethanethioate, a compound of interest in various research and development
applications. The data presented herein is compiled from verified chemical databases.

Core Molecular Data

The fundamental molecular characteristics of S-(4-ethynylphenyl) ethanethioate are essential

for a range of experimental and computational applications, from reaction stoichiometry to
molecular modeling.

Data Summary

The molecular formula and weight are summarized in the table below for quick reference.

Property Value
Molecular Formula C10H8O0S[1]
Molecular Weight 176.23 g/mol [2]
CAS Number 170159-24-7[1]

Experimental Protocols
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Detailed experimental protocols for the determination of molecular weight and formula are
beyond the scope of this guide. However, standard analytical techniques used for such

characterization include:

o Mass Spectrometry (MS): To determine the mass-to-charge ratio of the molecule, providing a

highly accurate molecular weight.

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 13C): To elucidate the chemical
structure and confirm the arrangement of atoms, thereby verifying the molecular formula.

o Elemental Analysis: To determine the percentage composition of each element (C, H, O, S)
in the compound, which is then used to derive the empirical and molecular formulas.

Logical Data Relationship

The relationship between the compound’'s name and its fundamental properties can be
visualized as a direct logical flow. The chemical name defines the structure, from which the
molecular formula is derived. The molecular weight is then calculated from this formula using
the atomic weights of the constituent elements.

S-(4-ethynylphenyl) ethanethioate
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Molecular Formula:
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Caption: Logical flow from compound name to molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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